![molecular formula C12H15N3O B7460582 N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide](/img/structure/B7460582.png)
N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide, also known as EMA-401, is a compound that has gained interest in scientific research due to its potential as a treatment for chronic pain.
Mechanism of Action
N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide selectively blocks the AT2R, which is expressed in sensory neurons and plays a role in pain signaling. By blocking this receptor, this compound reduces pain signaling and can alleviate chronic pain.
Biochemical and Physiological Effects
This compound has been shown to reduce pain behavior in animal models of neuropathic pain. It has also been shown to reduce the expression of pain-related genes in the dorsal root ganglia, which are involved in transmitting pain signals. Additionally, this compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide has several advantages for lab experiments, including its selective targeting of the AT2R and its favorable pharmacokinetic profile. However, it is important to note that this compound has only been studied in preclinical models, and its efficacy and safety in humans are not yet fully understood.
Future Directions
There are several future directions for research on N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide. One area of interest is the potential for this compound to be used in combination with other pain medications to enhance their efficacy. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans. Finally, there is potential for this compound to be used as a treatment for other conditions beyond chronic pain, such as inflammation and cardiovascular disease.
Conclusion
In conclusion, this compound is a compound that has gained interest in scientific research for its potential as a treatment for chronic pain. Its selective targeting of the AT2R and favorable pharmacokinetic profile make it a promising candidate for further study. However, further research is needed to fully understand its efficacy and safety in humans.
Synthesis Methods
N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide is synthesized through a multi-step process that involves the reaction of 2-methylbenzimidazole with ethyl bromoacetate, followed by the addition of ethylenediamine and subsequent purification steps. The final product is a white crystalline powder that is soluble in organic solvents.
Scientific Research Applications
N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide has been studied for its potential as a treatment for chronic pain, particularly neuropathic pain. It has been shown to selectively block the angiotensin II type 2 receptor (AT2R), which plays a role in pain signaling. In preclinical studies, this compound has been shown to reduce pain behavior in animal models of neuropathic pain.
properties
IUPAC Name |
N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c1-3-13-12(16)8-15-9(2)14-10-6-4-5-7-11(10)15/h4-7H,3,8H2,1-2H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLPQTLWMHRTIAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CN1C(=NC2=CC=CC=C21)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.